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Compound of Interest

Compound Name:
Sodium dimethyldithiocarbamate

dihydrate

CAS No.: 72140-17-1

Cat. No.: B3151734 Get Quote

Executive Summary
Sodium Dimethyldithiocarbamate (SDDC) is a highly active dithiocarbamate accelerator used

primarily in the vulcanization of natural and synthetic latices (SBR, NBR, CR) and, to a lesser

extent, in dry rubber compounding. Classified as an ultra-accelerator, SDDC offers

exceptionally fast cure rates and low-temperature activity.

However, its high reactivity presents a significant challenge: scorch (premature vulcanization).

This guide provides a rigorous protocol for the controlled application of SDDC, focusing on its

mechanism as a precursor to the active zinc species (in situ generation of ZDMC) and

establishing self-validating quality control steps using rheometry.

Target Audience: Polymer Chemists, Material Scientists, and Process Engineers.

Chemical Profile & Mechanism[2][3]
The Precursor Concept
Unlike Zinc Dimethyldithiocarbamate (ZDMC), which is directly soluble in organic rubber

matrices, SDDC is water-soluble. In dry rubber or latex formulations containing Zinc Oxide
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(ZnO), SDDC acts as a precursor. It undergoes a cation exchange reaction to generate the

active ZDMC complex within the matrix.

Key Reaction:

Mechanistic Pathway
The vulcanization efficiency relies on the formation of a Lewis acid-base complex between the

dithiocarbamate and the zinc activator. This complex weakens the S-S bonds in elemental

sulfur, facilitating the formation of a sulfurating agent that attacks the allylic position of the

rubber hydrocarbon.
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Figure 1: Mechanistic pathway of SDDC converting to the active Zinc-complex for sulfur

crosslinking.

Critical Application Parameters
To ensure reproducibility, the following parameters must be strictly controlled.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b3151734?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Latex Application
Dry Rubber
Application

Rationale

Physical Form
Aqueous Solution (40-

50%)
Powder / Crystal

Solubility compatibility

with the matrix.

Dosage (Primary) 0.5 – 1.0 phr Rarely used alone

SDDC is too "scorchy"

for dry rubber primary

use.

Dosage (Secondary) 0.1 – 0.3 phr 0.1 – 0.4 phr

Used as a "kicker" to

boost thiazole

accelerators.

Activation Temp 100°C – 120°C 120°C – 150°C

Ultra-accelerators

cure rapidly at lower

temps.

pH Stability Maintain > 9.0 N/A

SDDC decomposes in

acidic environments

(releasing

).

Activator
Zinc Oxide (0.5 - 5.0

phr)

Zinc Oxide (3.0 - 5.0

phr)

Essential for

converting Na-salt to

active Zn-salt.

Protocol A: Latex Vulcanization (Primary
Application)
Context: This is the most common use case. SDDC is added to Natural Rubber (NR) or SBR

latex.[1]

Materials
Base: High Ammonia Natural Rubber Latex (60% DRC).

Accelerator: SDDC (40% Aqueous Solution).
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Activator: Zinc Oxide Dispersion (50%).

Sulfur: Sulfur Dispersion (50%).

Antioxidant: Phenolic or Amine based dispersion.

Experimental Workflow
Preparation of SDDC Solution:

If starting with solid SDDC, dissolve in deionized water to create a 20% or 40% solution.

Critical Check: Ensure pH of water is >7.0 to prevent decomposition.

Compounding (Order of Addition):

Place latex in a stirred vessel (low shear, < 60 RPM to avoid destabilization).

Step 1: Add Stabilizers (KOH/Ammonia) to adjust pH to 10.0–10.5.

Step 2: Add Zinc Oxide dispersion.

Step 3: Add Sulfur dispersion.

Step 4: Add Antioxidant.

Step 5: Add SDDC Solution last.

Why? Adding the ultra-accelerator last minimizes the "pot life" countdown.

Maturation (Pre-vulcanization):

Stir the compound gently for 16–24 hours at room temperature (25°C).

Mechanism:[2][3][4] This allows the SDDC to migrate into the latex particles and react with

the Zinc Oxide at the particle interface.

Curing:
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Cast films or dip formers.

Oven cure: 100°C for 20–30 minutes.

Protocol B: Dry Rubber Compounding (Secondary
Accelerator)
Context: Used to boost cure speed in EPDM or SBR compounds, often alongside MBTS or

Sulfenamides.[5]

Experimental Workflow
Masterbatch Mixing (Internal Mixer / Banbury):

Time 0:00: Add Polymer (Rubber).[5][6]

Time 1:00: Add Fillers (Carbon Black/Silica), Zinc Oxide, and Stearic Acid.

Time 3:00: Dump at 110°C–120°C.

Note: Do NOT add SDDC here. The heat history will cause scorch.

Finalization (Two-Roll Mill):

Set mill temperature to approx. 50°C–60°C.

Band the Masterbatch.

Addition: Add Sulfur and Primary Accelerator (e.g., MBTS).

Addition: Add SDDC (0.1–0.3 phr).

Technique: Cut and fold 3x from each side to ensure dispersion.

Sheet off immediately and cool.[7]

Quality Control & Self-Validation
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The "Trustworthiness" of this protocol is established via Rheometry. You must validate the cure

curve.

Rheometer Setup (MDR 2000 or ODR)
Temperature: 150°C (Dry Rubber) or 120°C (Latex films).

Arc: 0.5°.

Time: 12–30 minutes.

Interpreting the Curve (Pass/Fail Criteria)
Metric Definition

SDDC
Characteristic

Validation Criteria

(Min Torque) Viscosity / Flow Low

Should remain stable;

high

implies premature

scorch.

(Scorch Time) Time to 2 unit rise Very Short

If

min (dry rubber), dose

is too high. Reduce

SDDC.

(Cure Time) 90% Max Torque Fast

Target: 50-70%

reduction compared to

Thiazole-only control.

(Max Torque) Crosslink Density High

Should plateau. A

"marching" modulus

indicates insufficient

activator (ZnO).

Validation Workflow Diagram
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Figure 2: Decision tree for validating SDDC formulations using rheometric data.

Safety & Regulatory (HSE)
Nitrosamines: Dithiocarbamates derived from secondary amines (like dimethylamine in

SDDC) can form N-nitrosodimethylamine (NDMA), a potent carcinogen, during cure [1].

Mitigation: Use proper ventilation.[1][7][8] Where strict regulations apply (e.g., German

TRGS 552), consider replacing with nitrosamine-safe alternatives like Zinc

Dibenzyldithiocarbamate (ZBEC).

Aquatic Toxicity: SDDC is very toxic to aquatic life [2].[7][9]
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Disposal: Never wash compounding vessels into standard drains. All wash-water must be

collected and treated as hazardous chemical waste.

Handling: Avoid inhalation of dust (if using solid form). SDDC is a skin and eye irritant.[8][10]

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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